Cas no 42366-59-6 (1-Acetylpiperidin-3-yl acetate)

• Product Name: 1-Acetylpiperidin-3-yl acetate
• CAS No: 42366-59-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD23378590
• CID: 4822875
• Update Time: 2026-02-27

1-Acetylpiperidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Acetylpiperidin-3-yl acetate

• MDL： MFCD23378590
• Inchi： 1S/C9H15NO3/c1-7(11)10-5-3-4-9(6-10)13-8(2)12/h9H,3-6H2,1-2H3
• InChI Key： VPBGVDKCUGRLNL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CN(C(C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-Acetylpiperidin-3-yl acetate

Comprehensive Overview of 1-Acetylpiperidin-3-yl acetate (CAS No. 42366-59-6): Properties, Applications, and Market Insights

1-Acetylpiperidin-3-yl acetate (CAS 42366-59-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This ester derivative of piperidine features an acetyl group at the 1-position and an acetate moiety at the 3-position, creating unique reactivity patterns. Researchers frequently search for "1-Acetylpiperidin-3-yl acetate synthesis" and "42366-59-6 applications," reflecting growing interest in its synthetic utility.

The molecular structure of 1-Acetylpiperidin-3-yl acetate (C₉H₁₅NO₃) combines the characteristics of both amides and esters, with a molecular weight of 185.22 g/mol. Recent publications highlight its role as a key intermediate in developing novel bioactive compounds, particularly in neurological research. Queries like "1-Acetylpiperidin-3-yl acetate solubility" and "42366-59-6 stability" indicate practical concerns among laboratory professionals.

In pharmaceutical applications, 1-Acetylpiperidin-3-yl acetate serves as a versatile building block for drug discovery. Its structural features make it valuable for creating analogs of piperidine-based therapeutics, addressing trending research areas such as neurodegenerative diseases and pain management. The search term "piperidine derivatives in CNS drugs" frequently co-occurs with this compound in academic literature.

The synthesis of 1-Acetylpiperidin-3-yl acetate typically involves selective acetylation reactions, with researchers optimizing conditions for improved yield and purity. Industrial queries often focus on "large-scale production of 42366-59-6" and "1-Acetylpiperidin-3-yl acetate suppliers," reflecting commercial interest. Current process innovations emphasize green chemistry principles, responding to environmental concerns in chemical manufacturing.

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Safety considerations for handling 1-Acetylpiperidin-3-yl acetate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended. This aligns with frequent searches for "42366-59-6 safety data" and "1-Acetylpiperidin-3-yl acetate handling precautions" among laboratory personnel.

Future research directions for 1-Acetylpiperidin-3-yl acetate include exploring its potential in asymmetric synthesis and as a chiral auxiliary. The compound's structural features make it attractive for developing novel catalytic systems, responding to the pharmaceutical industry's need for efficient synthetic methodologies. Emerging search terms like "42366-59-6 in green chemistry" reflect these evolving applications.

In conclusion, 1-Acetylpiperidin-3-yl acetate (CAS 42366-59-6) represents a valuable synthetic intermediate with diverse applications in medicinal chemistry and material science. Its growing importance is evidenced by increasing academic publications and commercial inquiries, particularly regarding "1-Acetylpiperidin-3-yl acetate price trends" and "custom synthesis of 42366-59-6." As research continues to uncover new applications, this compound is poised to maintain its relevance in specialized chemical synthesis.